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Thermal Stability of Nelfinavir Mesylate

The key data on the thermal behavior of Nelfinavir Mesylate from a 2010 study is summarized in the table

below [1].

Analysis Technique Key Findings on Thermal Stability

Differential Scanning
Calorimetry (DSC)

Endothermic melt with peak temperature (Tm) at approximately
250°C, followed by an exothermic peak at about 280°C attributed to

glass transition/degradation [1].

Thermogravimetric Analysis
(TGA)

Multi-stage decomposition process initiating around 250°C, with major

mass loss occurring between 250°C and 350°C [1].

Fourier Transform Infrared
(FTIR) Spectroscopy

Spectral changes observed in samples exposed to high temperatures,

indicating thermal degradation [1] [2].

This study concluded that Nelfinavir Mesylate is relatively stable at room temperature but undergoes

significant degradation when exposed to temperatures at or above its melting point (~250°C) [1].
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Experimental Methodology

The research employed a standard approach for pharmaceutical stress testing. The following workflow

outlines the general experimental process, though specific details on isothermal TBA holds were not

available in the search results.

Sample Preparation

Thermal Stress

DSC Analysis TGA Analysis FTIR Analysis

HPLC Analysis

Data Correlation
& Conclusion

Click to download full resolution via product page

The key steps in the experimental protocol were [1]:

Sample Preparation: Nelfinavir Mesylate powder was procured from Cipla Pharmaceuticals Ltd.
and used directly [1].

Thermal Stress Application: Drug samples were heated to various high temperatures (specific
conditions not fully detailed in the abstract) to induce degradation [1].

Instrumental Analysis:
DSC: The DSC thermogram of the pure drug shows an endotherm at ~90°C (potentially due to

moisture) and the primary melting endotherm at ~250°C [1].
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TGA: The study used TGA to monitor mass loss, confirming thermal decomposition beginning

at 250°C [1].
FTIR: Spectra of intact vs. thermally stressed samples were compared to identify degradation-

induced structural changes [1].
HPLC: Used as a supporting technique to confirm the findings from the spectroscopic and

thermal analyses [1].

Research Context and Considerations

The provided data offers a solid starting point, but for a comprehensive technical guide, please consider the

following:

Dated Information: The core study is from 2010. Drug development practices and analytical
technologies may have advanced since then [1].

Methodological Gaps: Specific instrument parameters (heating rates, gas environment), detailed
sample preparation for DSC/TGA, and exact temperature protocols for stress testing were not fully

elaborated in the available abstracts [1].
Form-Dependent Stability: The data pertains to a specific crystalline form of Nelfinavir Mesylate.

Other crystalline or amorphous forms, such as the "Form I" mentioned in a patent, may exhibit
different thermal profiles [3] [4].

Correlation with Other Properties: Subsequent research has focused on leveraging the drug's
properties to develop novel formulations, such as spray-dried particles and nanoparticles, to enhance

bioavailability rather than further investigating its intrinsic thermal stability [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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